1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C7H13N5O
• Molecular Weight: 183.21 g/mol
• SMILES: C1=C(N=NN1CCCCN)C(=O)N
• InChI: InChI=1S/C7H13N5O/c8-3-1-2-4-12-5-6(7(9)13)10-11-12/h5H,1-4,8H2,(H2,9,13)
• InChIKey: UXZPFOKTTSCIOK-UHFFFAOYSA-N

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide: Basic Profile

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide (CAS 1909348-21-5; C₇H₁₃N₅O; MW 183.21 g/mol) is a 1,4-disubstituted 1,2,3-triazole derivative bearing a primary amine-terminated butyl side chain at the N1 position and an unsubstituted carboxamide at the C4 position . It belongs to the broader class of 1H-1,2,3-triazole-4-carboxamides, a privileged scaffold extensively investigated for interactions with nuclear receptors (particularly PXR), trace amine-associated receptors (TAAR1), adenosine receptors, and various enzymatic targets [1]. The compound is commercially available primarily as a free base (≥95% purity) and as a hydrochloride salt (CAS 1909348-22-6), with the hydrochloride form offering enhanced aqueous solubility for biological assay applications .

Free base for organic synthesis and click chemistry derivatization

Hydrochloride salt for aqueous biological assay compatibility

Specific N1-aminobutyl vector for PXR and TAAR1 SAR studies

• [1] Li Y, et al. Design and Optimization of 1H-1,2,3-Triazole-4-carboxamides as Novel, Potent, and Selective Inverse Agonists and Antagonists of PXR. J Med Chem. 2022;65(24):16829-16859. doi:10.1021/acs.jmedchem.2c01640. View Source

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide: Unmatched Specificity

The 1,2,3-triazole-4-carboxamide scaffold exhibits pronounced structure-activity relationship (SAR) sensitivity to the N1 substituent, with chain length, terminal functional group identity, and steric bulk dramatically altering target binding profiles [1]. In the PXR antagonist series, systematic SAR studies demonstrate that modifying the R2 (N1-linked) substituent from a simple H to various alkyl or aryl groups shifts binding IC₅₀ values from >10 μM to low nanomolar ranges—differences exceeding three orders of magnitude [1]. Similarly, in TAAR1 ligand development, the length and terminal amine substitution pattern of the N1 alkyl chain are critical determinants of receptor activation potency [2]. The 4-aminobutyl moiety of the target compound represents a specific, non-interchangeable structural vector: compounds bearing shorter aminoalkyl chains (e.g., 2-aminoethyl analogs) or longer variants (e.g., 5-aminopentyl derivatives) cannot be assumed to recapitulate the same biological profile, target engagement pattern, or physicochemical properties . Generic substitution with a structurally related but non-identical 1,2,3-triazole-4-carboxamide risks invalidating experimental reproducibility and confounding SAR interpretation.

Chain length mismatch

2‑carbon or 5‑carbon aminoalkyl variants may shift target engagement and SAR profiles.

Terminal amine substitution

Removal or modification of the primary amine can alter receptor binding and aqueous solubility.

Salt form mismatch

Free base and hydrochloride salt are not interchangeable for aqueous biological assays without validation.

• [1] Li Y, et al. Design and Optimization of 1H-1,2,3-Triazole-4-carboxamides as Novel, Potent, and Selective Inverse Agonists and Antagonists of PXR. J Med Chem. 2022;65(24):16829-16859. doi:10.1021/acs.jmedchem.2c01640. View Source
• [2] Galley G, et al. Triazole carboxamides and uses thereof. US Patent 9,416,127 B2. August 16, 2016. View Source

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide: Evidence & Differentiation

Purity and Identity for Reliable SAR

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide is distinguished from close structural analogs by its specific N1 substituent: a 4-aminobutyl chain rather than shorter (2-aminoethyl) or longer (5-aminopentyl) aminoalkyl variants. The compound is commercially supplied as the free base (CAS 1909348-21-5, MW 183.21 g/mol) with purity ≥95% (HPLC), enabling precise stoichiometric control in synthetic applications and biological assays .

Chain-length identity

Data to verify

C₇H₁₃N₅O; MW 183.21 g/mol; 4‑aminobutyl chain vs. 2‑carbon analog (MW 169.19) and 5‑carbon variants

Supports chain‑length‑specific SAR interpretation

Purity ≥95% HPLC per vendor; independent verification recommended

Evidence Dimension	Molecular weight and chain length
Target Compound Data	C₇H₁₃N₅O; MW 183.21 g/mol; 4-carbon alkyl chain with terminal -NH₂
Comparator Or Baseline	1-(2-aminoethyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide (MW 169.19 g/mol; 2-carbon chain) and 1-(5-aminopentyl) analogs (8-carbon total variants)
Quantified Difference	MW difference of 14.02 g/mol (one methylene unit) from 2-aminoethyl analog; chain length differs by 2 carbon atoms vs. 2-aminoethyl series and 1 carbon atom vs. 5-aminopentyl series
Conditions	Chemical identity verification by LC-MS, ¹H NMR, and elemental analysis per vendor specifications

Why This Matters

Accurate molecular identity and verified purity ensure that observed biological effects are attributable to the intended N1-substituent configuration rather than synthetic impurities or misidentified analogs, which is essential for reproducible SAR studies.

TAAR1 Agonist Activity: Patent Insights

The 1,2,3-triazole-4-carboxamide scaffold, including N1-aminoalkyl substituted variants such as 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxamide, is disclosed in US Patent 9,416,127 B2 (Hoffmann-La Roche) as possessing affinity for trace amine-associated receptor 1 (TAAR1) [1]. The patent establishes that compounds within this structural class exhibit agonist activity at human TAAR1 expressed in recombinant HEK293 cells, with representative analogs demonstrating EC₅₀ values in the nanomolar range (e.g., 23 nM for certain N1-substituted triazole carboxamides) [2]. While direct, head-to-head comparative data for the target compound versus its closest analogs are not publicly available, the patent framework defines this compound as a member of a TAAR1-targeting chemotype with demonstrated receptor engagement.

TAAR1 scaffold affinity

Class‑level inference

Representative analog EC₅₀ 23 nM at human TAAR1; target‑specific EC₅₀ not reported

May support TAAR1 pathway studies; direct data unavailable

Patent disclosure class‑level evidence; confirm with compound‑specific assays

Evidence Dimension	TAAR1 agonist activity (class-level representative data)
Target Compound Data	1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide; specific EC₅₀ value not reported in public domain
Comparator Or Baseline	Representative triazole carboxamide analog (BDBM109348 / US8604061, 4): EC₅₀ = 23 nM at human TAAR1 in HEK293 cAMP accumulation assay
Quantified Difference	Not determined for target compound; class-level inference only
Conditions	Human TAAR1 expressed in recombinant HEK293 cells; cAMP accumulation measured after 30 min incubation

Why This Matters

The patent assignment provides a validated biological framework for this chemotype, enabling researchers to rationally position this compound within TAAR1-targeting studies where N1-aminobutyl substitution may confer distinct pharmacological properties relative to alternative side chains.

• [1] Galley G, et al. Triazole carboxamides and uses thereof. US Patent 9,416,127 B2. August 16, 2016. View Source
• [2] BindingDB. BDBM109348 (US8604061, 4). Affinity Data: EC₅₀ = 23 nM at human TAAR1. View Source

Hydrochloride Salt Solubility Advantage

The hydrochloride salt of 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxamide (CAS 1909348-22-6; C₇H₁₄ClN₅O; MW 219.67 g/mol) offers enhanced aqueous solubility relative to the free base, a property that facilitates direct use in biological buffers and cell culture media without requiring DMSO or organic co-solvents [1]. The free base (MW 183.21 g/mol) is more suitable for organic synthesis and click chemistry derivatization where anhydrous conditions are preferred .

Salt form solubility

Supporting evidence

Hydrochloride salt enhances aqueous solubility; free base suits organic-phase synthesis

Supports formulation selection for biological assays

Qualitative solubility data; quantitative aqueous solubility not provided

Evidence Dimension	Aqueous solubility and molecular weight
Target Compound Data	Hydrochloride salt: MW 219.67 g/mol; protonated primary amine enhances water solubility; Free base: MW 183.21 g/mol; neutral amine with lower aqueous solubility
Comparator Or Baseline	Free base (CAS 1909348-21-5) and structurally related aminoalkyl triazoles lacking the terminal primary amine
Quantified Difference	MW increase of 36.46 g/mol (HCl addition); qualitative solubility enhancement based on salt formation
Conditions	Aqueous buffer systems at physiological pH (7.4) and organic solvents for free base applications

Why This Matters

Availability in both free base and hydrochloride salt forms provides formulation flexibility: the salt form enables direct aqueous biological testing without vehicle artifacts, while the free base permits orthogonal synthetic derivatization—a dual-option not uniformly available across all aminoalkyl triazole analogs.

• [1] Chemeu. 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride. CAS 1909348-22-6. View Source

1-(4-Aminobutyl)-1H-1,2,3-triazole-4-carboxamide: Key Application Scenarios

TAAR1-Focused Neuropsychiatric Research

This compound is best positioned for laboratories investigating trace amine-associated receptor 1 (TAAR1) pharmacology, particularly in the context of neurological and psychiatric disorders including depression, anxiety disorders, bipolar disorder, and ADHD. The patent disclosure establishing TAAR1 affinity for this triazole carboxamide chemotype supports its use as a tool compound for exploring structure-activity relationships around the N1-aminoalkyl substitution pattern. Researchers may employ this compound to probe how 4-aminobutyl chain geometry and terminal amine protonation state influence TAAR1 binding kinetics and downstream cAMP signaling relative to shorter or longer chain analogs. The hydrochloride salt form is recommended for cell-based TAAR1 assays due to its aqueous compatibility [1].

PXR Antagonist Scaffold Optimization

Given the demonstrated utility of 1H-1,2,3-triazole-4-carboxamides as PXR inverse agonists and antagonists with low nanomolar potency , this compound may serve as a valuable intermediate or reference point in PXR-focused drug discovery programs. Specifically, the 4-aminobutyl N1 substituent represents a distinct vector within the PXR ligand-binding pocket SAR that differs from the optimized N1-aryl and N1-alkyl substituents characterized in published optimization campaigns . Procurement for PXR studies should be guided by the understanding that systematic SAR around the N1 position has demonstrated IC₅₀ variations exceeding three orders of magnitude , positioning this compound as a potentially informative comparator in mapping PXR ligand space.

Click Chemistry & Synthetic Intermediates

The free base form of 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxamide is particularly suited as a synthetic building block in medicinal chemistry laboratories. The primary amine on the butyl side chain serves as a nucleophilic handle for amide bond formation, reductive amination, sulfonamide synthesis, and bioconjugation. The unsubstituted carboxamide at C4 can undergo hydrolysis to yield the corresponding carboxylic acid, enabling further functionalization . Additionally, the compound can be prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC) , positioning it as both a click chemistry product and a precursor for subsequent click reactions. This dual synthetic utility distinguishes it from analogs where the side-chain amine is absent or protected.

LC-MS & NMR Analytical Reference Standard

With verified purity of ≥95% (HPLC) and fully characterized analytical properties including InChI Key (UXZPFOKTTSCIOK-UHFFFAOYSA-N) and canonical SMILES (C1=C(N=NN1CCCCN)C(=O)N) , this compound is appropriate for use as an analytical reference standard. Applications include LC-MS method development and validation for detecting triazole-containing metabolites, NMR spectral library construction for 1,4-disubstituted 1,2,3-triazoles, and quality control benchmarking in synthetic chemistry workflows. The well-defined molecular weight (183.21 g/mol for free base; 219.67 g/mol for HCl salt) and distinct isotopic pattern facilitate unambiguous identification in complex matrices [1].

Application

Selection Property

Validation Focus

TAAR1 pathway studies (neuropsychiatric research context)

N1‑aminoalkyl substitution review

TAAR1 cAMP signaling assay interpretation

PXR ligand‑pocket SAR mapping

N1 substituent specificity

Ligand‑binding pocket SAR context

Synthetic building block (CuAAC, derivatization)

Free base primary amine handle

Derivatization compatibility review

Analytical reference standard

HPLC purity ≥95%, structural identity

LC‑MS/NMR identification in research matrices

• [1] Chemeu. 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride. CAS 1909348-22-6. View Source